N-(1-Boc-piperidin-3-ylmethyl)-N-(pyridin-3-yl) amine

• Molecular Formula: C16H25N3O2
• Molecular Weight: 291.39 g/mol
• IUPAC Name: tert-butyl 3-[(pyridin-3-ylamino)methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C16H25N3O2/c1-16(2,3)21-15(20)19-9-5-6-13(12-19)10-18-14-7-4-8-17-11-14/h4,7-8,11,13,18H,5-6,9-10,12H2,1-3H3
• InChI Key: KMQBBRIBVMULPS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(C1)CNC2=CN=CC=C2

Description

N-(1-Boc-piperidin-3-ylmethyl)-N-(pyridin-3-yl) amine is a useful research compound. Its molecular formula is C16H25N3O2 and its molecular weight is 291.39 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of N-Boc-piperidin-3-yl-formaldehyde 3 (0.89 g, 4.16 mmol) in 3 mL of dry methanol and 3 mL of trimethylorthoformate was added 3-aminopyridine (0.39 g, 1 eq.), and the mixture was stirred at room temperature for 1.5 hours. NaBH3CN (95%, 0.29 g, 1.05 eq.) was introduced in one portion, and the mixture was stirred at room temperature overnight. The mixture was quenched with 10 mL of aqueous potassium carbonate (sat.), then extracted with ethyl acetate (3×30 mL). The extracts were combined and washed with aqueous NaHCO3 (sat., 2×10 mL), brine (20 mL), and dried over anhydrous sodium sulfate. After the solvent was removed, the remaining oily residue was purified by flash column chromatography (silica gel, hexane/ethyl acetate) to afford N-(1-Boc-piperidin-3-ylmethyl)-N-(pyridin-3-yl)amine 17 as a white solid (0.91 g, 75%). LRMS 292.

Synthesis routes and methods II

Procedure details